Cas no 863248-28-6 (Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate
• CAS No: 863248-28-6
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD26394963
• CID: 1848406
• PubChem ID: 57443327
• Update Time: 2025-10-28

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-3-(trifluoromethyl)-, methyl ester
• methyl 4-(bromomethyl)-3-(trifluoromethyl)benzoate
• 4-Bromomethyl-3-trifluoromethylbenzoic acid methyl ester
• 4-Bromomethyl-3-trifluoromethyl-benzoic acid methyl ester
• AS-48678
• MFCD26394963
• DTXSID10726481
• DB-319978
• methyl4-(bromomethyl)-3-(trifluoromethyl)benzoate
• AKOS027421104
• SY221487
• SCHEMBL1676672
• EN300-345441
• F52483
• 863248-28-6
• Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate

• MDL： MFCD26394963
• Inchi： 1S/C10H8BrF3O2/c1-16-9(15)6-2-3-7(5-11)8(4-6)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： LXXRFFAIWGWJMA-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(F)(F)F)C(CBr)=CC=1)OC

Computed Properties

• Exact Mass: 295.96598g/mol
• Monoisotopic Mass: 295.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate (CAS No. 863248-28-6)

Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate (CAS No. 863248-28-6) is a highly versatile organic intermediate widely used in pharmaceutical, agrochemical, and material science research. This compound, characterized by its bromomethyl and trifluoromethyl functional groups, plays a pivotal role in synthetic chemistry due to its reactivity and ability to introduce key structural motifs. Researchers and industries value it for its applications in cross-coupling reactions, nucleophilic substitutions, and as a building block for fluorinated compounds.

The growing demand for trifluoromethylated compounds in drug discovery has significantly increased interest in Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate. Fluorinated molecules are known for their enhanced metabolic stability and bioavailability, making them critical in the development of new therapeutics. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such intermediates, as they enable rapid diversification of molecular scaffolds.

From a synthetic perspective, CAS No. 863248-28-6 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex aromatic systems. Its bromomethyl group serves as an excellent leaving group, facilitating further functionalization. Additionally, the ester moiety offers opportunities for hydrolysis or transesterification, expanding its utility in multi-step syntheses.

Environmental and regulatory considerations are also shaping the use of Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate. With increasing focus on green chemistry, researchers are exploring solvent-free or catalytic methods to minimize waste generation. The compound's stability under various conditions makes it suitable for flow chemistry applications, aligning with industrial efforts to improve process efficiency.

In material science, CAS 863248-28-6 contributes to the synthesis of advanced polymers and liquid crystals. The trifluoromethyl group imparts unique electronic and hydrophobic properties, which are valuable in designing OLED materials or coatings. As the demand for high-performance materials rises, this intermediate continues to gain traction in R&D pipelines.

For researchers sourcing Methyl 4-(Bromomethyl)-3-(trifluoromethyl)benzoate, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency, particularly for GMP-compliant applications. Suppliers often provide custom synthesis options to meet specific project requirements, catering to both academia and industry.

Looking ahead, innovations in catalytic fluorination and sustainable synthesis will likely expand the applications of this compound. Its compatibility with bioorthogonal chemistry and click chemistry platforms further positions it as a key player in chemical biology and diagnostic probe development. As interdisciplinary research grows, CAS No. 863248-28-6 remains a cornerstone for cutting-edge discoveries.